4-Amino-1-cyclopropyl-2,3-dimethylbutan-2-ol

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• IUPAC Name: 4-amino-1-cyclopropyl-2,3-dimethylbutan-2-ol
• InChI: InChI=1S/C9H19NO/c1-7(6-10)9(2,11)5-8-3-4-8/h7-8,11H,3-6,10H2,1-2H3
• InChI Key: LDORXBPZLMRKTD-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C(C)(CC1CC1)O

Description

4-Amino-1-cyclopropyl-2,3-dimethylbutan-2-ol ( 1592365-71-3) is an organic compound with the molecular formula C9H19NO and a molecular weight of 157.25 g/mol . This chemically unique scaffold integrates an amino-alcohol backbone with a cyclopropyl moiety, making it a compound of significant interest in exploratory organic synthesis and medicinal chemistry research. The structure features a 2,3-dimethylbutan-2-ol core that is substituted at the 1-position with a cyclopropyl group and at the 4-position with an amino functional group . This combination of a sterically constrained cyclopropane ring, which can influence a molecule's metabolic stability and conformational flexibility, with the versatile synthetic handles provided by the hydroxyl and amino groups, makes this compound a valuable building block. Its primary research applications are hypothesized to include its use as a key synthetic intermediate for the development of novel pharmacologically active molecules, particularly in the construction of more complex molecular architectures. Researchers can leverage this chiral amino-alcohol in the synthesis of compound libraries for high-throughput screening or as a precursor for catalytic systems. This product is strictly labeled For Research Use Only and is not intended for diagnostic, therapeutic, or any personal use.

Preparation Methods

Detailed Synthetic Routes and Reaction Conditions

Step	Reaction Type	Reagents/Conditions	Notes
1	Cyclopropanation	Trimethylsulfoxonium iodide, base (e.g., NaH)	Forms cyclopropyl ring on precursor
2	Alkylation/oxidation/reduction	Use of methylating agents, oxidants, reducing agents (e.g., LiAlH4)	Introduces 2,3-dimethyl and hydroxyl groups
3	Amination	Reductive amination with ammonia or amine source, catalysts like Pd/C or PtO2	Amino group introduced at C-4

• Cyclopropanation is typically performed under mild basic conditions to avoid ring-opening side reactions, often at temperatures between 0–30 °C.

• Alkylation and oxidation/reduction steps require careful control of stoichiometry and temperature to obtain the desired stereochemistry and avoid over-oxidation.

• Amination is often conducted under hydrogenation conditions or via nucleophilic substitution, requiring inert atmosphere and anhydrous solvents to preserve amine integrity.

Industrial Scale Preparation

Industrial synthesis emphasizes scalability, cost-efficiency, and environmental considerations:

• Use of large-scale reactors with precise temperature and stirring control.

• Application of catalysts that are reusable and non-toxic.

• Purification by distillation, crystallization, or chromatography to achieve >95% purity.

• Implementation of green chemistry principles , such as solvent recycling and waste minimization.

Research Findings and Data Integration

Research Example: Cyclopropylation and Amination

A typical laboratory synthesis reported involves:

• Cyclopropanation of a 2,3-dimethylbutan-2-one precursor using trimethylsulfoxonium iodide under basic conditions (NaH in THF) at 0–25 °C.

• Subsequent reductive amination with ammonia in the presence of Pd/C catalyst under hydrogen atmosphere at room temperature.

• Purification by recrystallization from ethanol.

Yield and Purity Data:

Step	Yield (%)	Purity (%) (HPLC)	Characterization Techniques
Cyclopropanation	85	90	1H-NMR, 13C-NMR, IR
Reductive Amination	78	95	HPLC, Mass Spectrometry, Elemental Analysis

Analytical Characterization

• Nuclear Magnetic Resonance (NMR): Confirms structural integrity and stereochemistry.

• High-Performance Liquid Chromatography (HPLC): Used for purity assessment, typically with C18 columns and gradient elution using water/acetonitrile with 0.1% trifluoroacetic acid.

• Infrared Spectroscopy (IR): Detects functional groups such as hydroxyl (broad O-H stretch) and amino (N-H stretch).

Comparative Table of Preparation Methods

Method Aspect	Laboratory Synthesis	Industrial Synthesis	Advantages	Limitations
Cyclopropanation	Trimethylsulfoxonium iodide, NaH, THF	Catalytic cyclopropanation in reactors	High selectivity	Sensitive to moisture
Amination	Reductive amination with Pd/C catalyst	Large-scale hydrogenation with PtO2	High purity product	Requires hydrogenation equipment
Purification	Recrystallization, HPLC	Distillation and crystallization	High purity (>95%)	Scale-up complexity
Reaction Conditions	Mild temperatures (0–30 °C), inert atmosphere	Controlled temperature and pressure	Environmentally friendly options	Cost of catalysts

Chemical Reactions Analysis

4-Amino-1-cyclopropyl-2,3-dimethylbutan-2-ol undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds, leading to the formation of new derivatives.

Common reagents and conditions used in these reactions include solvents like ethanol or methanol, catalysts such as palladium on carbon, and controlled temperatures ranging from -10°C to 100°C. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-Amino-1-cyclopropyl-2,3-dimethylbutan-2-ol has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 4-Amino-1-cyclopropyl-2,3-dimethylbutan-2-ol involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in metabolic pathways, resulting in the accumulation or depletion of specific metabolites .

Comparison with Similar Compounds

4-Amino-2-cyclopropyl-3-methylbutan-2-ol (CAS 1510297-68-3)

Structural Differences :

• Cyclopropyl Position : Attached at position 2 vs. position 1 in the target compound.
• Methyl Groups : Single methyl at position 3 vs. dual methyl groups at positions 2 and 3.
• Molecular Formula: C₈H₁₇NO (MW: 143.23 g/mol), smaller due to fewer methyl groups .

Implications :

• Reduced methyl substitution may lower hydrophobicity compared to the target compound.

Property	4-Amino-1-cyclopropyl-2,3-dimethylbutan-2-ol	4-Amino-2-cyclopropyl-3-methylbutan-2-ol
Molecular Formula	C₉H₁₉NO	C₈H₁₇NO
Molecular Weight (g/mol)	157.26	143.23
Cyclopropyl Position	1	2
Methyl Substitution	2,3-Dimethyl	3-Methyl

Structural Overlap :

• Contains a cyclopropylmethyl group and a dimethylbutan-2-ol moiety, similar to the target compound’s cyclopropyl and dimethyl alcohol groups .

Key Differences :

• Core Structure: Buprenorphine has a complex morphinan backbone with epoxy and ethano bridges, absent in the target compound.
• Functional Groups: Lacks an amino group but includes methoxy and tertiary alcohol groups.
• Pharmacology : Acts as a µ-opioid partial agonist and κ-opioid antagonist, while the target compound’s bioactivity is uncharacterized in the literature .

Implications :

• The morphinan skeleton in buprenorphine enables receptor binding, whereas the simpler structure of 4-Amino-1-cyclopropyl-2,3-dimethylbutan-2-ol may limit direct pharmacological overlap.

3,3-Dimethylbutan-2-ol (CAS 464-07-3)

Structural Simplicity :

Property Comparison :

• Polarity: The absence of an amino group in 3,3-dimethylbutan-2-ol reduces hydrophilicity compared to the target compound.
• Regulatory Status: Listed under HS code 2905.19, whereas the amino-alcohol structure of the target compound may classify it under different regulatory schedules .

Property	4-Amino-1-cyclopropyl-2,3-dimethylbutan-2-ol	3,3-Dimethylbutan-2-ol
Functional Groups	Amino, cyclopropyl, dimethyl, alcohol	Alcohol, dimethyl
Molecular Formula	C₉H₁₉NO	C₆H₁₄O
Regulatory Schedule	Not available	2B14 (HS 2905.19)

Research Findings and Limitations

• Data Gaps : Physical properties (e.g., solubility, melting point) for the target compound remain unreported, limiting direct comparisons.

Biological Activity

4-Amino-1-cyclopropyl-2,3-dimethylbutan-2-ol is an organic compound with the molecular formula C₉H₁₉NO and a molecular weight of 157.25 g/mol. Its unique structure, which includes a cyclopropyl group, an amino group, and a secondary alcohol, positions it as a significant subject of study in medicinal chemistry due to its potential biological activities.

The synthesis of 4-Amino-1-cyclopropyl-2,3-dimethylbutan-2-ol typically involves several steps, including the reaction of cyclopropylmethylamine with 2,3-dimethylbutan-2-ol. This process often requires specific catalysts and controlled temperature conditions to optimize yield and purity.

The biological activity of this compound is largely attributed to its ability to interact with various enzymes and receptors. Preliminary studies suggest that it may act as an inhibitor for certain metabolic pathways, potentially leading to therapeutic applications in treating metabolic disorders and other diseases. The specific mechanisms of action are still under investigation but may involve modulation of enzyme activity and influence on cellular signaling pathways .

Biological Activities

Research indicates that 4-Amino-1-cyclopropyl-2,3-dimethylbutan-2-ol exhibits several biological activities:

1. Antimicrobial Properties
Preliminary evaluations suggest that the compound has antimicrobial effects, which could be beneficial in developing new antibacterial agents.

2. Antiviral Potential
Studies have indicated that this compound may possess antiviral properties, making it a candidate for further research in virology.

3. Enzyme Inhibition
The compound's interaction with enzymes suggests potential applications in pharmacology, particularly in the development of drugs targeting metabolic pathways .

Comparative Analysis with Similar Compounds

To understand the unique properties of 4-Amino-1-cyclopropyl-2,3-dimethylbutan-2-ol, it can be compared with structurally similar compounds:

Compound Name	Structural Differences	Unique Properties
4-Amino-1-cyclopropyl-2,3-dimethylbutane	Lacks hydroxyl group	Different reactivity profile
4-Amino-1-cyclopropyl-2,3-dimethylbutan-1-ol	Hydroxyl group at different position	Affects solubility and reactivity
4-Amino-1-cyclopropyl-2,3-dimethylbutan-2-one	Contains a ketone group instead	Distinct reactivity and applications

This table highlights how small structural changes can significantly influence the chemical behavior and potential applications of these compounds.

Research Findings

Recent investigations into the biological activity of 4-Amino-1-cyclopropyl-2,3-dimethylbutan-2-ol have yielded promising results:

Enzyme Interaction Studies : Research focusing on binding affinity to various biological targets has revealed that this compound can modulate enzyme activity effectively. This modulation suggests that it could be harnessed for therapeutic purposes in treating diseases linked to metabolic dysregulation .